Cas no 104801-68-5 (2-Hexyl-3-hydroxy-5-(tetrahydro-2H-pyran-2-yl)oxy-hexadecanoic Acid Methyl Ester)

• Product Name: 2-Hexyl-3-hydroxy-5-(tetrahydro-2H-pyran-2-yl)oxy-hexadecanoic Acid Methyl Ester
• CAS No: 104801-68-5
• MF: C₂₈H₅₄O₅
• MW: 470.725369930267
• CID: 1146034
• Update Time: 2025-10-23

2-Hexyl-3-hydroxy-5-(tetrahydro-2H-pyran-2-yl)oxy-hexadecanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,2-hexyl-3-hydroxy-5-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester
• 2-Hexyl-3-hydroxy-5-[(tetrahydro-2H-pyran-2-yl)oxy]-hexadecanoic Acid Methyl Ester
• methyl 2-hexyl-3-hydroxy-5-[(tetrahydro-2H-pyran-2yl)oxy]hexadecanoate
• 2-Hexyl-3-hydroxy-5-(tetrahydro-2H-pyran-2-yl)oxy-hexadecanoic Acid Methyl Ester

• Inchi： 1S/C28H54O5/c1-4-6-8-10-11-12-13-14-15-19-24(33-27-21-17-18-22-32-27)23-26(29)25(28(30)31-3)20-16-9-7-5-2/h24-27,29H,4-23H2,1-3H3
• InChI Key： HVVZNBBKHPHBRW-UHFFFAOYSA-N
• SMILES： O(C1CCCCO1)C(CCCCCCCCCCC)CC(C(C(=O)OC)CCCCCC)O

Computed Properties

• Exact Mass: 470.39732

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on 2-Hexyl-3-hydroxy-5-(tetrahydro-2H-pyran-2-yl)oxy-hexadecanoic Acid Methyl Ester

Introduction to CAS No. 104801-68-5: 2-Hexyl-3-Hydroxy-5-(Tetrahydro-2H-Pyran-2-Yl)Oxy-Hexadecanoic Acid Methyl Ester

The compound with CAS No. 104801-68-5, known as 2-Hexyl-3-Hydroxy-5-(Tetrahydro-2H-Pyran-2-Yl)Oxy-Hexadecanoic Acid Methyl Ester, is a complex organic molecule with a diverse range of potential applications in various fields. This compound belongs to the class of esters, specifically a methyl ester, and its structure incorporates a hydroxyl group, a tetrahydrofuran ring, and a hexadecanoic acid backbone with a hexyl substituent. The combination of these functional groups makes it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. For instance, researchers have explored the use of similar esters in drug delivery systems due to their ability to enhance bioavailability and reduce toxicity. The presence of the tetrahydrofuran ring in the structure adds an additional layer of complexity, potentially influencing the molecule's solubility and stability under different conditions.

One of the key areas where this compound has shown promise is in the field of sustainable chemistry. Scientists have been investigating methods to synthesize such molecules using environmentally friendly techniques, such as enzymatic catalysis or microwave-assisted synthesis. These approaches not only reduce the environmental footprint but also improve the efficiency of the production process.

The methyl ester group in this compound plays a significant role in its reactivity and functionality. Esters are widely used in various industries, including cosmetics, food additives, and pharmaceuticals, due to their ability to act as solvents or carriers. The hydroxyl group present in this molecule further enhances its versatility, making it suitable for applications that require both polar and non-polar interactions.

Recent advancements in analytical techniques have allowed for a deeper understanding of the structural properties of this compound. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and identifying potential impurities or degradation products. Such insights are crucial for ensuring the quality and consistency of this compound when used in commercial or research settings.

In terms of biological activity, preliminary studies suggest that this compound may exhibit anti-inflammatory or antioxidant properties due to its structural similarity to known bioactive molecules. However, further research is needed to validate these findings and explore potential therapeutic applications.

The synthesis of CAS No. 104801-68-5 involves a multi-step process that typically includes esterification reactions, oxidation steps, and cyclization reactions to form the tetrahydrofuran ring. The optimization of these steps is critical for achieving high yields and maintaining product purity.

Given its unique properties and potential applications, CAS No. 104801-68-5 represents an exciting area of research for chemists and material scientists alike. As technology continues to evolve, we can expect even more innovative uses for this compound in various industries.